![molecular formula C14H25NO5 B6145354 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid CAS No. 2289940-71-0](/img/no-structure.png)
3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid
Overview
Description
3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid, also known as TBOMPA, is a synthetic organic compound that has been widely studied for its potential applications in scientific research. TBOMPA is a carboxylic acid with a tert-butoxycarbonylamino group attached to its α-carbon. It has been used in a variety of research applications due to its unique structure and properties.
Scientific Research Applications
3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid has been used in a variety of scientific research applications due to its unique structure and properties. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid has also been used in the synthesis of various biologically active compounds, such as peptides, peptidomimetics, and small molecule drugs.
Mechanism of Action
The exact mechanism of action of 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid is not yet fully understood. However, it is believed that the tert-butoxycarbonylamino group of 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid is involved in the formation of a covalent bond between the α-carbon and the nitrogen atom of the tert-butoxycarbonylamino group. This bond is believed to be responsible for the unique properties of 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid, such as its ability to catalyze certain reactions and its ability to act as a ligand in coordination chemistry.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid have not yet been fully studied. However, it is believed that 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid may have the potential to inhibit certain enzymes or proteins that are involved in various biochemical and physiological processes. In addition, 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid has been shown to have antioxidant activity, which could potentially be beneficial in the prevention or treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid in laboratory experiments is its stability. 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid is relatively stable in both acidic and basic media, making it suitable for use in a wide range of experiments. In addition, 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid is soluble in both organic and aqueous solvents, making it easy to handle and work with in the laboratory. However, 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid is not very soluble in polar solvents, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for the research of 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid. These include further investigation into its mechanism of action, its potential biochemical and physiological effects, and its potential applications in drug discovery and development. Additionally, further research is needed to explore the potential of 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. Finally, further research could be conducted to explore the potential of 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid as an antioxidant and its potential use in the prevention or treatment of certain diseases.
Synthesis Methods
3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid is synthesized through a two-step process. The first step is the formation of the oxan-4-ylmethyl ester, which is achieved by the reaction of tert-butyl isocyanate and oxalyl chloride in the presence of a base such as triethylamine. The second step is the conversion of the oxan-4-ylmethyl ester to 3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid by reacting it with tert-butoxycarbonylamine in the presence of a base such as triethylamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid' involves the protection of the amine group, followed by the alkylation of the protected amine with oxan-4-ylmethyl bromide. The resulting intermediate is then deprotected to yield the final product.", "Starting Materials": [ "3-amino-2-(oxan-4-yl)methylpropanoic acid", "tert-butyl chloroformate", "triethylamine", "sodium bicarbonate", "oxan-4-ylmethyl bromide", "acetic acid", "diethyl ether", "water" ], "Reaction": [ { "Step 1": "To a solution of 3-amino-2-(oxan-4-yl)methylpropanoic acid in acetic acid, add tert-butyl chloroformate and triethylamine. Stir the reaction mixture at room temperature for 2 hours.", "Reagents": [ "3-amino-2-(oxan-4-yl)methylpropanoic acid", "tert-butyl chloroformate", "triethylamine", "acetic acid" ], "Conditions": "Room temperature, 2 hours", "Yield": "Not specified" }, { "Step 2": "Add sodium bicarbonate to the reaction mixture from step 1 and extract the product with diethyl ether. Wash the organic layer with water and dry over anhydrous sodium sulfate. Concentrate the organic layer to obtain the protected amine intermediate.", "Reagents": [ "Protected amine intermediate from step 1", "sodium bicarbonate", "diethyl ether", "water", "anhydrous sodium sulfate" ], "Conditions": "Not specified", "Yield": "Not specified" }, { "Step 3": "To a solution of the protected amine intermediate in diethyl ether, add oxan-4-ylmethyl bromide and triethylamine. Stir the reaction mixture at room temperature for 2 hours.", "Reagents": [ "Protected amine intermediate from step 2", "oxan-4-ylmethyl bromide", "triethylamine", "diethyl ether" ], "Conditions": "Room temperature, 2 hours", "Yield": "Not specified" }, { "Step 4": "Add sodium bicarbonate to the reaction mixture from step 3 and extract the product with diethyl ether. Wash the organic layer with water and dry over anhydrous sodium sulfate. Concentrate the organic layer to obtain the final product.", "Reagents": [ "Intermediate from step 3", "sodium bicarbonate", "diethyl ether", "water", "anhydrous sodium sulfate" ], "Conditions": "Not specified", "Yield": "Not specified" } ] } | |
CAS RN |
2289940-71-0 |
Product Name |
3-{[(tert-butoxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid |
Molecular Formula |
C14H25NO5 |
Molecular Weight |
287.4 |
Purity |
95 |
Origin of Product |
United States |
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